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Compound of Interest

Compound Name: Pneumocandin C0

Cat. No.: B12098496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pneumocandin C0 is a lipopeptide antifungal agent belonging to the echinocandin class.[1] It

is a structural isomer of Pneumocandin B0 and is often found as an impurity in the fermentation

process for producing Pneumocandin B0, the precursor to the semi-synthetic antifungal drug

Caspofungin.[2][3] Like other echinocandins, Pneumocandin C0's mechanism of action

involves the non-competitive inhibition of the β-(1,3)-D-glucan synthase enzyme complex,

which is essential for the integrity of the fungal cell wall.[4][5] This disruption of cell wall

synthesis leads to osmotic instability and fungal cell death. These application notes provide

detailed procedures for the safe handling, storage, and disposal of Pneumocandin C0 in a

research and development setting.

Physicochemical and Toxicological Properties
Due to the limited availability of specific data for Pneumocandin C0, the following tables

summarize the known properties of its close structural analog, Pneumocandin B0. Researchers

should handle Pneumocandin C0 with the assumption that it possesses similar properties and

potential hazards.

Table 1: Physicochemical Properties of Pneumocandin
B0
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Property Value Reference

Molecular Formula C₅₀H₈₀N₈O₁₇

Molecular Weight 1065.2 g/mol

Appearance White to off-white solid

Solubility

    DMSO 100 mg/mL

    Ethanol Soluble

    Methanol Soluble

    Water Limited solubility

Stability Unstable at pH < 4.0 and > 8.0

Table 2: Toxicological Data Summary for Pneumocandin
B0

Hazard Category Description Reference

Acute Toxicity

No specific LD50 or LC50 data

available. Handle as a

potentially hazardous

compound.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory or Skin

Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. May

cause an allergic skin reaction.

Environmental Hazard Very toxic to aquatic life.
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Safe Handling and Personal Protective Equipment
(PPE)
Due to its potential hazards, strict adherence to safety protocols is mandatory when handling

Pneumocandin C0.

Engineering Controls: All handling of solid Pneumocandin C0 and concentrated stock

solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or

aerosols.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves

immediately if they become contaminated.

Body Protection: A lab coat must be worn. For larger quantities or when there is a risk of

splashing, consider an impervious apron.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-

approved respirator with an appropriate particulate filter is necessary.

Experimental Protocols
Preparation of a 10 mg/mL Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of Pneumocandin C0
for in vitro assays.

Materials:

Pneumocandin C0 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial containing solid Pneumocandin C0 to room temperature before opening

to prevent condensation.

In a chemical fume hood, weigh the desired amount of Pneumocandin C0 (e.g., 10 mg)

using a calibrated analytical balance and transfer it to a sterile amber vial.

Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mg/mL

(e.g., 1 mL for 10 mg of the compound).

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Sonication

can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no particulates.

Label the vial clearly with the compound name, concentration, solvent, date of preparation,

and your initials.

For storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Pneumocandin C0

Safe Handling

Waste Disposal

Preparation
(Weighing, Dissolving)

Experimental Use
(In Vitro/In Vivo Assays)

Transfer to experiment

Storage
(-20°C or -80°C)

Store remaining stock

Collect Liquid Waste
(Aqueous & Organic)

Generate liquid waste

Collect Solid Waste
(Gloves, Tips, Vials)

Generate solid waste

Chemical Inactivation
(e.g., with Sodium Hypochlorite)

Treat before disposal

Dispose as Hazardous Waste
(Contact EHS)

End

Start

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Pneumocandin C0.
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Disposal Procedures
All waste contaminated with Pneumocandin C0 must be treated as hazardous chemical

waste.

Waste Segregation
Liquid Waste: Collect all aqueous and organic solutions containing Pneumocandin C0 in a

dedicated, clearly labeled, and sealed hazardous waste container.

Solid Waste: All contaminated consumables, including gloves, pipette tips, vials, and bench

paper, must be collected in a separate, labeled hazardous waste container for solids.

Chemical Inactivation Protocol (for aqueous waste)
For small quantities of aqueous waste containing Pneumocandin C0, a chemical inactivation

step can be performed prior to disposal to degrade the active compound. This procedure

should be carried out in a chemical fume hood.

Materials:

Aqueous waste containing Pneumocandin C0

Sodium hypochlorite solution (household bleach, ~5-6%)

Sodium hydroxide (1 M) for pH adjustment

Hydrochloric acid (1 M) for neutralization

pH meter or pH strips

Stir plate and stir bar

Procedure:

Place the aqueous waste container in a secondary container on a stir plate within a fume

hood.

Begin stirring the solution.
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Slowly add sodium hydroxide solution to raise the pH of the waste to approximately 10-11.

This enhances the oxidative power of the hypochlorite.

While stirring, slowly add an excess of sodium hypochlorite solution (e.g., 1 part bleach to 10

parts waste).

Allow the mixture to stir at room temperature for at least one hour to ensure complete

degradation.

After one hour, neutralize the solution by slowly adding hydrochloric acid until the pH is

between 6 and 8.

The neutralized, treated waste should still be collected in a hazardous waste container and

disposed of through your institution's Environmental Health and Safety (EHS) office.

Note: For organic waste containing Pneumocandin C0, do not attempt chemical inactivation.

Collect it in a designated solvent waste container for disposal by EHS.

Spill and Exposure Procedures
Minor Spill (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads).

Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol).

Place all contaminated materials in a sealed bag and dispose of it in the solid hazardous

waste container.

Clean the spill area again with soap and water.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.

Prevent the spill from entering drains.
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Contact your institution's EHS for cleanup.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) for Pneumocandin B0 to the medical personnel.

Mechanism of Action Signaling Pathway
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Mechanism of Action of Pneumocandin C0

Pneumocandin C0
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Caption: Inhibition of β-(1,3)-D-glucan synthase by Pneumocandin C0 disrupts fungal cell wall

integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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